5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C8H5Cl2N3S/c9-4-1-2-5(6(10)3-4)7-12-13-8(11)14-7/h1-3H,(H2,11,13)
• InChI Key: KNZULSYPOPMUED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=NN=C(S2)N
• Molecular Formula: C8H5Cl2N3S
• DSSTOX Substance ID: DTXSID40950691
• Molecular Weight: 246.12 g/mol
• Solubility: 4.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 28004-63-9

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, 5-(Tert-butyl)-N-(2,4-dichlorophenyl)-1H-1,2,4-triazol-3-amine was synthesized in four steps starting from pivalic acid via thiourea formation followed by heterocyclization with hydrazine hydrate.

Scientific Research Applications

• Synthesis of Derivatives : The compound is used as a base for synthesizing various derivatives. For instance, it can react with substituted salicylaldehyde to produce Schiff bases, as detailed by H. Ling (2007).

• Structural and DFT Calculations : In a study by Nagaraju Kerru et al. (2019), the molecular structure of a closely related compound was analyzed using spectroscopic techniques and X-ray diffraction. They also conducted DFT calculations for the structural and electronic properties, suggesting potential applications as NLO (Non-Linear Optical) materials.

• Insecticidal Activity : A study by M. F. Ismail et al. (2021) synthesized new derivatives under solvent-free conditions and evaluated them for insecticidal activity against cotton leafworm, demonstrating potential agricultural applications.

• Antiviral Activity : Zhuo Chen et al. (2010) synthesized derivatives showing anti-tobacco mosaic virus activity, highlighting potential antiviral applications (Chen et al., 2010).

• Corrosion Inhibition : S. Kaya et al. (2016) investigated the corrosion inhibition performance of similar compounds for iron metal, using DFT calculations and molecular dynamics simulations (Kaya et al., 2016).

• Antimicrobial Agents : P. Sah et al. (2014) synthesized formazans from a Mannich base of a similar compound and evaluated them as antimicrobial agents (Sah et al., 2014).

• Synthesis of Hybrid Compounds : A hybrid compound with ibuprofen was synthesized, showcasing potential pharmaceutical applications, as described by P. Channar et al. (2019).

• Metal Complex Synthesis : Ahmed A. Hussain Al-Amiery et al. (2009) synthesized metal complexes of a similar compound, indicating possible applications in materials science (Al-Amiery et al., 2009).

• Acetyl- and Butyrylcholinesterase Inhibition : Václav Pflégr et al. (2022) explored derivatives for inhibition of AChE and BChE, important in the treatment of dementias and myasthenia gravis (Pflégr et al., 2022).

Q & A

Q1: What is the synthetic route for producing 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine?

A1: 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine is synthesized through a two-step reaction. First, 2,4-dichlorobenzaldehyde reacts with thiosemicarbazide. This reaction results in the formation of an intermediate product through an addition reaction. Subsequently, this intermediate undergoes cyclization to yield the final product, 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine [].

Q2: How is the structure of 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine and its derivatives confirmed?

A2: The structures of 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine and its derivatives, which include several Schiff bases, are characterized using spectroscopic techniques. These techniques include Infrared Spectroscopy (IR) and proton Nuclear Magnetic Resonance spectroscopy (1HNMR) [, ]. These methods provide insights into the functional groups and arrangement of atoms within the molecules.

Q3: Can you provide an example of a derivative of 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine and its synthesis?

A3: One example is Diethyl {methyl}phosphonate. This compound is synthesized by reacting 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine with 4-methoxybenzaldehyde to form N-(4-methoxybenzylidene)-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-amine (a Schiff base derivative). This Schiff base then reacts with diethyl phosphite to yield the final phosphonate product [].